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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the thermal conductivity of paraffin wax, a

material of significant interest for thermal energy storage and temperature regulation in various

experimental applications. Paraffin waxes are valued as phase change materials (PCMs) due

to their high latent heat of fusion, chemical stability, and affordability.[1][2] However, their

inherently low thermal conductivity presents a primary challenge for efficient heat transfer.[2][3]

[4] This document details the core thermal properties of paraffin, methodologies for enhancing

its conductivity, and the experimental protocols for its measurement.

Core Thermal Properties of Paraffin Wax
Paraffin wax exhibits distinct thermal properties in its solid and liquid states. Its thermal

conductivity is relatively low, which can impede the rate of heat absorption and release in

thermal management systems.[5] This characteristic is a critical consideration in the design of

experimental setups where precise and rapid temperature control is necessary.

The thermal conductivity of solid paraffin wax typically ranges from 0.2 to 0.4 W/m·K.[5] As it

approaches its melting point, the crystalline structure begins to diminish, and upon melting, the

conductivity drops significantly.[5] Liquid paraffin generally has a thermal conductivity in the

range of 0.13 to 0.18 W/m·K.[5] This transition is a key factor in its application as a PCM.

A summary of the key thermophysical properties of paraffin wax is presented in the table

below.
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Table 1: Summary of Thermophysical Properties of Paraffin Wax

Property Solid Phase Liquid Phase Notes

Thermal Conductivity

(k)

0.2 - 0.514 W/m·K[3]

[5]
0.13 - 0.4 W/m·K[3][5]

Values are dependent

on grade,

temperature, and

purity.[5]

Specific Heat

Capacity (cₚ)
2.0 - 2.9 kJ/kg·K[3][5] 2.4 - 2.9 kJ/kg·K[3]

Represents the

material's ability to

store sensible heat.

Density (ρ) 865 - 930 kg/m ³[3][5] 775 - 830 kg/m ³[3][5]

Paraffin expands by

approximately 15%

upon melting, a crucial

design factor for

encapsulation.[6]

Latent Heat of Fusion 184 - 216 kJ/kg[7][8] N/A

The amount of energy

absorbed or released

during the solid-liquid

phase transition.

Thermal Diffusivity (α) ~10⁻⁷ m²/s[5] ~10⁻⁷ m²/s[5]

A measure of the rate

of heat transfer.

Calculated as k/(ρ·cₚ).

Factors Influencing Thermal Conductivity
Several factors can influence the thermal conductivity of paraffin wax:

Temperature: In the solid phase, thermal conductivity can increase with temperature, but it

decreases as the temperature rises in the liquid phase.[9]

Phase State: A significant drop in thermal conductivity occurs when paraffin transitions from

a solid to a liquid state.[5] The solid phase has better structural integrity, contributing to

slightly higher conductivity.[5]
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Molecular Weight: Paraffins with a higher molecular weight may exhibit slightly lower

thermal conductivity.[5]

Purity and Additives: The presence of impurities or the inclusion of other materials can alter

the thermal behavior of the wax.[5]

The relationship between these factors is visualized in the diagram below.
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Factors influencing paraffin's thermal conductivity.

Enhancement of Thermal Conductivity
To overcome the limitation of low thermal conductivity, various high-conductivity materials are

often incorporated into the paraffin matrix to create composite PCMs. These additives

enhance the overall heat transfer rate.

Commonly used materials include:

Graphite and Expanded Graphite (EG): These are highly effective due to their excellent

thermal conductivity. Adding even a small weight percentage of EG can increase the

composite's thermal conductivity by several factors.[3] For instance, a 6 wt% addition of

expanded graphite can increase thermal conductivity by a factor of 3.79 to 4.9.[3]
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Metallic Nanoparticles: Nanoparticles of copper (Cu), iron (Fe), and aluminum oxide (Al₂O₃)

are dispersed into the paraffin to improve its thermal properties.[7][10][11] A 1.5% mass

concentration of Fe nanoparticles can increase thermal conductivity by over 50%.[10]

Carbon Nanotubes (CNTs): CNTs are also used as fillers to enhance the thermal conductivity

of paraffin wax.[12]

The table below summarizes the impact of various additives on the thermal conductivity of

paraffin.

Table 2: Enhancement of Paraffin Thermal Conductivity with Additives

Additive
Material

Concentration
(wt% or vol%)

Resulting
Thermal
Conductivity
(W/m·K)

Enhancement
Factor

Reference

Pure Paraffin

Wax
N/A ~0.2 - 0.258 1x [2][3]

Expanded

Graphite (EG)
6% 0.977 - 1.263 ~3.8x - 4.9x [3]

Graphite Powder Not specified Up to 7.1 >20x [13]

ZnO

Nanoparticles
1% 0.9362 ~3.6x [12]

CNT

Nanoparticles
1% 0.52 ~2.0x [12]

Copper (Cu)

Nanoparticles
1.5% Not specified 20.63% increase [10]

Iron (Fe)

Nanoparticles
1.5% Not specified 51.95% increase [10]

Zeolite 13X Not specified ~0.285 ~1.8x [4]
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Experimental Protocols for Measuring Thermal
Conductivity
Accurate measurement of thermal conductivity is crucial for designing and validating thermal

systems. Several established methods are used for paraffin and its composites.

This is a widely used technique for measuring the thermal conductivity and diffusivity of both

solid and liquid materials.[1]

Experimental Protocol:

Sample Preparation: Two identical, flat, and smooth cylindrical or square samples of the

paraffin material are prepared. The sample thickness must be sufficient to ensure a one-

dimensional heat flow during the measurement time.

Sensor Placement: A Hot Disk sensor, which consists of a double spiral of nickel wire

embedded in an insulating film (like Kapton), is placed between the two sample halves.[1]

Measurement: A current is passed through the sensor, causing a rise in temperature. The

sensor simultaneously acts as a resistance thermometer, recording its temperature increase

over time.[1]

Data Analysis: The temperature transient is recorded by the system's software. By fitting this

transient to a theoretical model of heat conduction, the thermal conductivity and thermal

diffusivity of the sample are calculated. The method is standardized by ISO 22007-2.[1]

The THW method is particularly suitable for liquids and molten materials and is governed by

ASTM D7896-19.[14]

Experimental Protocol:

Sample Preparation: The paraffin sample is heated until it is fully molten.

Cell Loading: The molten paraffin is poured into a specialized measurement cell containing

a thin platinum or tantalum wire.[14] For PCMs, novel cells with spring-loaded designs are

used to accommodate volume changes during phase transition while maintaining contact

with the wire.[14]
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Measurement: A short electrical pulse (typically 1 second) is applied to the wire, heating it.

[14] The temperature rise of the wire is measured by recording its resistance change over

time.

Data Analysis: The thermal conductivity is determined from the linear relationship between

the temperature rise and the logarithm of time. The rapid measurement minimizes the effects

of convection.[14] The measurement can be performed across a range of temperatures to

characterize the material in both solid and liquid states.[14]

This steady-state method is highly accurate for solid materials.

Experimental Protocol:

Sample Preparation: A flat, solid sample of paraffin with a known thickness is prepared.

Apparatus Setup: The sample is placed between a main heater (hot plate) and a heat sink

(cold plate). A guard heater surrounds the main heater to prevent radial heat loss, ensuring

one-dimensional heat flow through the sample.

Measurement: The hot and cold plates are maintained at constant, different temperatures.

The system is allowed to reach thermal equilibrium (steady state).

Data Analysis: At steady state, the electrical power supplied to the main heater is measured,

as are the temperatures on both surfaces of the sample. The thermal conductivity (k) is then

calculated using Fourier's Law of heat conduction: k = (Q · L) / (A · ΔT) Where Q is the power

input, L is the sample thickness, A is the cross-sectional area, and ΔT is the temperature

difference across the sample.

A generalized workflow for these experimental procedures is shown below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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